Cas no 1237829-60-5 (2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide)

• Product Name: 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide
• CAS No: 1237829-60-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD20491740
• CID: 5241633
• PubChem ID: 10798823
• Update Time: 2025-05-20

2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide
• N-methyltryptophanamide
• BBL010637
• STL146293
• 2-Amino-3-(1H-indol-3-yl)-N-methyl-propionamide

• MDL： MFCD20491740
• Inchi： 1S/C12H15N3O/c1-14-12(16)10(13)6-8-7-15-11-5-3-2-4-9(8)11/h2-5,7,10,15H,6,13H2,1H3,(H,14,16)
• InChI Key： YCTBLMQFTMPXBD-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CNC2C=CC=CC1=2)N)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1
• Topological Polar Surface Area: 70.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide

2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide: A Comprehensive Overview

2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide (CAS No. 1237829-60-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The compound is characterized by its indole ring system, which is a common structural motif in many bioactive molecules, including pharmaceutical agents and natural products.

The indole moiety in 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide plays a crucial role in its biological activity. Indole-containing compounds are known for their diverse pharmacological effects, ranging from anti-inflammatory and anticancer properties to their role as enzyme inhibitors. Recent studies have highlighted the importance of indole derivatives in targeting specific cellular pathways, making them valuable candidates for therapeutic interventions.

One of the key features of 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide is its amino group (-NH2), which contributes to its ability to form hydrogen bonds and interact with biological macromolecules such as proteins and nucleic acids. This property enhances its bioavailability and binding affinity, making it a promising lead compound for drug design. Additionally, the presence of the N-methyl group introduces steric effects that can modulate the compound's pharmacokinetic profile, potentially improving its stability and absorption in vivo.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also reduce the environmental impact compared to traditional synthesis techniques. The ability to synthesize this compound in large quantities has facilitated its exploration in preclinical studies.

In terms of biological activity, 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting key enzymes involved in cell cycle regulation and apoptosis induction. Furthermore, this compound has exhibited selective cytotoxicity against cancer cells while sparing normal cells, a desirable trait for anticancer drugs.

Beyond its therapeutic potential, 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide has also been explored for its role as a building block in medicinal chemistry. Its modular structure allows for easy functionalization, enabling researchers to design analogs with enhanced potency and specificity. This versatility underscores its importance as a scaffold for drug discovery.

The application of computational chemistry tools has further deepened our understanding of 2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide's interactions with biological targets. Molecular docking studies have revealed key residues within target proteins that are critical for binding, providing insights into structure-based drug design strategies.

In conclusion, 2-Amino-3-(1H-indol-3-yli-N-methylpropanamide (CAS No. 1237829605) stands out as a versatile compound with significant potential in drug discovery and development. Its unique structural features, combined with recent advances in synthesis and biological evaluation, position it as a valuable tool for addressing unmet medical needs.